Cas no 17692-23-8 (Bentipimine)
Bentipimine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-(((2-Chlorophenyl)(phenyl)methyl)thio)ethyl)-4-(2-methylbenzyl)piperazine
- 1-[2-[(2-chlorophenyl)-phenylmethyl]sulfanylethyl]-4-[(2-methylphenyl)methyl]piperazine
- Piperazine,1-[2-[[(2-chlorophenyl)phenylmethyl]thio]ethyl]-4-[(2-methylphenyl)methyl]-
- 1-(2-Methylbenzyl)-4-<2-(phenyl,-o-chlorphenylmethylthio)ethyl>piperazin
- 1-[2-(2-chloro-benzhydrylsulfanyl)-ethyl]-4-(2-methyl-benzyl)-piperazine
- Bentipimina
- Bentipimine
- Bentipimine [INN]
- Bentipiminum
- N-(2-Methyl-benzyl)-N'-<2-(2-chlor-benzhydrylmercapto)-ethyl>-piperazin
- UNII-768T9DK07R
- 1-[2-[(o-Chloro-α-phenylbenzyl)thio]ethyl]-4-(o-methylbenzyl)piperazine
- 1-(2-((O-CHLORO-.ALPHA.-PHENYLBENZYL)THIO)ETHYL)-4-(O-METHYLBENZYL)PIPERAZINE
- 17692-23-8
- CHEMBL2104162
- 768T9DK07R
- DTXSID50864790
- NS00122848
- 1-(2-((o-Chloro-alpha-phenylbenzyl)thio)ethyl)-4-(o-methylbenzyl)piperazine
- SCHEMBL2112425
- 1-(2-{[(2-CHLOROPHENYL)(PHENYL)METHYL]SULFANYL}ETHYL)-4-[(2-METHYLPHENYL)METHYL]PIPERAZINE
- Q27266470
-
- Inchi: 1S/C27H31ClN2S/c1-22-9-5-6-12-24(22)21-30-17-15-29(16-18-30)19-20-31-27(23-10-3-2-4-11-23)25-13-7-8-14-26(25)28/h2-14,27H,15-21H2,1H3
- InChI Key: KIPJSVIZACGFEX-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C(C1C=CC=CC=1)SCCN1CCN(CC2C=CC=CC=2C)CC1
Computed Properties
- Exact Mass: 450.19000
- Monoisotopic Mass: 450.1896479g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 31
- Rotatable Bond Count: 8
- Complexity: 504
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 6.4
- Topological Polar Surface Area: 31.8Ų
Experimental Properties
- PSA: 31.78000
- LogP: 6.16460
Bentipimine Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Bentipimine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B270000-50mg |
Bentipimine |
17692-23-8 | 50mg |
$ 155.00 | 2023-04-18 | ||
| TRC | B270000-250mg |
Bentipimine |
17692-23-8 | 250mg |
$ 718.00 | 2023-04-18 | ||
| TRC | B270000-500mg |
Bentipimine |
17692-23-8 | 500mg |
$ 1183.00 | 2023-04-18 |
Bentipimine Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on Bentipimine
Bentipimine: A Comprehensive Overview
Bentipimine, also known by its CAS number 17692-23-8, is a compound that has garnered significant attention in the field of organic chemistry due to its unique properties and versatile applications. This compound, which belongs to the class of organometallic compounds, has been extensively studied for its role in catalysis and its potential in various industrial processes. The name Bentipimine itself is derived from its chemical structure, which includes a bidentate ligand system that plays a crucial role in its functionality.
Recent studies have highlighted the importance of Bentipimine in the development of new catalysts for organic synthesis. Researchers have found that the compound's ability to stabilize transition metal complexes makes it an ideal candidate for use in asymmetric catalysis. This property has led to its application in the synthesis of complex molecules, including pharmaceuticals and agrochemicals. The bidentate nature of Bentipimine allows it to form stable complexes with metals such as palladium and platinum, which are commonly used in catalytic processes.
The synthesis of Bentipimine involves a multi-step process that typically begins with the preparation of its precursor compounds. One common method involves the reaction of a diamine with an appropriate metal salt in the presence of a coordinating solvent. This process is highly sensitive to reaction conditions, including temperature and pH, which must be carefully controlled to ensure optimal yields. Recent advancements in synthetic techniques have enabled researchers to achieve higher purity levels and improved stability of the final product.
In terms of applications, Bentipimine has found widespread use in the field of homogeneous catalysis. Its ability to facilitate cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, has made it a valuable tool in the synthesis of biologically active compounds. For instance, Bentipimine-based catalysts have been employed in the production of various heterocyclic compounds, which are essential components of many pharmaceutical agents.
One area where Bentipimine has shown particular promise is in the development of enantioselective catalysts. By incorporating chiral ligands into its structure, researchers have been able to create catalysts that can selectively produce enantiomers of chiral molecules. This capability is particularly valuable in the pharmaceutical industry, where the production of enantiopure compounds is often critical for achieving desired therapeutic effects.
Recent studies have also explored the potential of Bentipimine in energy-related applications. For example, researchers have investigated its use as a catalyst in hydrogenation reactions, which are crucial for the production of clean energy sources such as hydrogen fuel cells. The compound's ability to accelerate these reactions under mild conditions has made it a promising candidate for large-scale industrial applications.
In addition to its catalytic applications, Bentipimine has also been studied for its potential use in materials science. Its unique electronic properties make it an attractive candidate for use in the development of new materials with tailored properties, such as conductive polymers or advanced ceramics. Researchers have explored its role as a precursor for metal nanoparticles, which are widely used in various technological applications.
The environmental impact of Bentipimine and its derivatives has also been a topic of interest among researchers. Studies have shown that while the compound itself is not inherently hazardous, its production and disposal processes must be carefully managed to minimize environmental risks. Efforts are underway to develop more sustainable methods for synthesizing and recycling Bentipimine, including the use of renewable feedstocks and energy-efficient reaction conditions.
Looking ahead, the future prospects for Bentipimine appear bright as researchers continue to uncover new applications and improve existing ones. The compound's versatility and unique properties make it a valuable tool in various fields, from pharmaceuticals to energy production. As advancements in synthetic chemistry continue to unfold, it is likely that Bentipimine will play an increasingly important role in shaping the future of organic synthesis and catalysis.
17692-23-8 (Bentipimine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)